Cas no 1316820-31-1 (4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine)

4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine is a versatile intermediate in organic synthesis, particularly valuable for constructing heterocyclic compounds and functionalized aromatic systems. Its structure combines a chloropyridine moiety with an aniline group linked via a thioether bridge, offering reactivity at multiple sites for further derivatization. The chloro substituent enhances electrophilic substitution potential, while the amino group facilitates nucleophilic reactions, making it useful in pharmaceuticals, agrochemicals, and materials science. The thioether linkage provides stability and influences electronic properties, enabling tailored modifications. This compound is particularly advantageous in cross-coupling reactions and as a precursor for bioactive molecules, demonstrating broad utility in research and industrial applications.

4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine structure

1316820-31-1 structure

Product Name:4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine

CAS No:1316820-31-1

MF:C₁₁H₉ClN₂S

MW:236.720559835434

MDL:MFCD23131165

CID:2135213

Update Time:2025-05-25

4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

- 4-[(2-chloro-4-pyridinyl)thio]Benzenamine
- 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine
- GFODJFQLMXAORS-UHFFFAOYSA-N
- MDL： MFCD23131165
- Inchi： 1S/C11H9ClN2S/c12-11-7-10(5-6-14-11)15-9-3-1-8(13)2-4-9/h1-7H,13H2
- InChI Key： GFODJFQLMXAORS-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)SC1C=CC(=CC=1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 195
Topological Polar Surface Area: 64.2

4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	185661-5g	4-(2-Chloropyridin-4-ylsulfanyl)-phenylamine, 95%	1316820-31-1	95%	5g	$1816.00	2023-09-07

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Additional information on 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine

Comprehensive Overview of 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine (CAS No. 1316820-31-1): Properties, Applications, and Research Insights

4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine, identified by its CAS No. 1316820-31-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a chloropyridine moiety linked via a sulfur bridge to an aniline group, making it a versatile intermediate for synthesizing biologically active derivatives. Researchers and industries are increasingly exploring its potential due to its electron-rich aromatic system and sulfur-based connectivity, which enhance its reactivity in cross-coupling reactions and other synthetic transformations.

In recent years, the demand for heterocyclic compounds like 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine has surged, driven by their applications in drug discovery and material science. A trending topic in this domain is the development of sustainable synthetic methodologies, where this compound serves as a key building block for green chemistry initiatives. Users frequently search for terms such as "chloropyridine derivatives in drug design" or "sulfur-containing aromatic amines," reflecting the compound’s relevance in cutting-edge research. Its role in catalysis and ligand design further aligns with the growing interest in transition-metal-catalyzed reactions.

The physicochemical properties of CAS No. 1316820-31-1 include moderate solubility in polar organic solvents, stability under ambient conditions, and a melting point range suitable for industrial processing. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These attributes make it a reliable candidate for high-throughput screening in medicinal chemistry, particularly in projects targeting kinase inhibitors or antimicrobial agents—areas frequently queried in academic and industrial databases.

From an SEO perspective, integrating keywords such as "pyridine-thioether synthesis" or "aniline-based intermediates" enhances the visibility of this content. The compound’s utility in peptide modification and polymer chemistry also addresses user queries related to advanced material engineering. Notably, its low environmental persistence and compliance with REACH regulations make it a preferable choice for eco-friendly applications, a hotspot in current scientific discourse.

Ongoing studies explore the structure-activity relationships (SAR) of 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine derivatives, particularly their bioisosteric potential in optimizing drug pharmacokinetics. Discussions on platforms like ResearchGate and PubMed often highlight its role in fragment-based drug discovery, resonating with the broader trend of rational drug design. As synthetic protocols evolve, this compound continues to bridge gaps between academic research and industrial scalability, answering frequent searches about cost-effective synthetic routes.

In conclusion, 4-(2-Chloro-pyridin-4-ylsulfanyl)-phenylamine (CAS 1316820-31-1) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability to diverse applications—from pharmaceutical intermediates to functional materials—ensures its prominence in both literature and laboratory workflows. By addressing trending queries and emphasizing its multidisciplinary relevance, this overview underscores the compound’s value in advancing scientific and industrial frontiers.